![molecular formula C15H18ClNO4 B6198536 (3S)-2-[(tert-butoxy)carbonyl]-5-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid CAS No. 2679950-82-2](/img/no-structure.png)
(3S)-2-[(tert-butoxy)carbonyl]-5-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
Overview
Description
(3S)-2-[(tert-butoxy)carbonyl]-5-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid is a useful research compound. Its molecular formula is C15H18ClNO4 and its molecular weight is 311.8. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3S)-2-[(tert-butoxy)carbonyl]-5-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid involves the protection of the carboxylic acid group, followed by the chlorination of the tetrahydroisoquinoline ring, and then the deprotection of the tert-butoxycarbonyl group.", "Starting Materials": [ "5-chloro-1,2,3,4-tetrahydroisoquinoline", "tert-butyl chloroformate", "triethylamine", "diisopropylethylamine", "acetic anhydride", "sodium bicarbonate", "methanol", "water", "ethyl acetate", "sodium hydroxide", "hydrochloric acid", "sodium chloride", "magnesium sulfate" ], "Reaction": [ "Protection of carboxylic acid group: 5-chloro-1,2,3,4-tetrahydroisoquinoline is dissolved in acetic anhydride and triethylamine, and the mixture is stirred at room temperature for 1 hour. The reaction mixture is then poured into ice-cold water, and the resulting solid is filtered and washed with water to obtain the protected intermediate.", "Chlorination of tetrahydroisoquinoline ring: The protected intermediate is dissolved in methanol, and tert-butyl chloroformate and diisopropylethylamine are added. The mixture is stirred at room temperature for 1 hour, and then sodium bicarbonate is added to quench the reaction. The resulting mixture is extracted with ethyl acetate, and the organic layer is washed with water, dried over magnesium sulfate, and concentrated to obtain the chlorinated intermediate.", "Deprotection of tert-butoxycarbonyl group: The chlorinated intermediate is dissolved in a mixture of hydrochloric acid and water, and the mixture is stirred at room temperature for 1 hour. Sodium hydroxide is added to adjust the pH to basic, and the resulting mixture is extracted with ethyl acetate. The organic layer is washed with water, dried over magnesium sulfate, and concentrated to obtain the final product, (3S)-2-[(tert-butoxy)carbonyl]-5-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid." ] } | |
CAS No. |
2679950-82-2 |
Molecular Formula |
C15H18ClNO4 |
Molecular Weight |
311.8 |
Purity |
95 |
Origin of Product |
United States |
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